1,8 Dichloro-3-octanone
Description
1,8-Dichloro-3-octanone is a hypothetical chlorinated ketone with a molecular formula tentatively represented as C₈H₁₂Cl₂O. Its structure includes chlorine atoms at the 1 and 8 positions of an octanone backbone and a ketone group at position 2. Potential applications might include use as an intermediate in organic synthesis or agrochemical production.
Properties
Molecular Formula |
C8H14Cl2O |
|---|---|
Molecular Weight |
197.10 g/mol |
IUPAC Name |
1,8-dichlorooctan-3-one |
InChI |
InChI=1S/C8H14Cl2O/c9-6-3-1-2-4-8(11)5-7-10/h1-7H2 |
InChI Key |
WWTHQZNUZSKTFE-UHFFFAOYSA-N |
Canonical SMILES |
C(CCC(=O)CCCl)CCCl |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Data Gaps
- Synthesis Challenges: No evidence is provided for synthesizing 1,8-Dichloro-3-octanone. Fluorinated analogs like 1,8-Dichlorohexadecafluorooctane are typically synthesized via telomerization or electrochemical fluorination .
- Toxicity and Safety : Chlorinated ketones (e.g., dichloroacetone) are often toxic and corrosive, whereas perfluorinated compounds like 1,8-Dichlorohexadecafluorooctane exhibit environmental persistence concerns .
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